(4-methylcyclohexyl)boronic acid
Overview
Description
“(4-methylcyclohexyl)boronic acid” is a type of boronic acid with the CAS Number: 1350512-60-5 . It has a molecular weight of 142.01 and its IUPAC name is 4-methylcyclohexylboronic acid .
Synthesis Analysis
Borinic acids, a subclass of organoborane compounds, are used in cross-coupling reactions, catalysis, medicinal chemistry, polymer or optoelectronics materials . The main strategies to synthesize borinic acids rely either on the addition of organometallic reagents to boranes (B(OR)3, BX3, aminoborane, arylboronic esters) or the reaction of triarylboranes with a ligand (diol, amino alcohol, etc.) .Molecular Structure Analysis
The Inchi Code of “this compound” is 1S/C7H15BO2/c1-6-2-4-7(5-3-6)8(9)10/h6-7,9-10H,2-5H2,1H3 .Chemical Reactions Analysis
Boronic acids, including “this compound”, have been widely used in a range of organic reactions . They are used in the construction of carbon–carbon (Suzuki–Miyaura cross-coupling, Petasis reaction, etc.) or carbon–heteroatom bonds (Chan–Lam–Evans coupling, oxidation, etc.) .Scientific Research Applications
(4-methylcyclohexyl)boronic acid has been widely used in various scientific research applications. It has been used in the synthesis of various organic compounds, including polymers, pharmaceuticals, and natural products. In addition, this compound has been used to study enzyme inhibition, protein binding, and cell signaling. It has also been used to study the effects of various drugs, such as antibiotics and anti-cancer agents.
Mechanism of Action
Target of Action
The primary target of (4-methylcyclohexyl)boronic acid is the palladium catalyst in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the SM coupling reaction, this compound interacts with its target through a process known as transmetalation . This process involves the transfer of the boronic acid group from boron to palladium . The palladium, in turn, undergoes oxidative addition with electrophilic organic groups, forming a new Pd–C bond .
Biochemical Pathways
The SM coupling reaction is a key biochemical pathway affected by this compound. This reaction enables the formation of carbon–carbon bonds under mild and functional group tolerant conditions . The resulting changes include the formation of new carbon–carbon bonds and the generation of a variety of organoboron reagents .
Pharmacokinetics
They are readily prepared and their properties can be tailored for application under specific conditions .
Result of Action
The molecular effect of this compound’s action is the formation of new carbon–carbon bonds via the SM coupling reaction
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, certain boronic acids, including cyclobutylboronic acid, are known to decompose in air . Pinacol boronic esters, which include this compound, are generally more stable and are often liquids or low melting solids .
Advantages and Limitations for Lab Experiments
The advantages of using (4-methylcyclohexyl)boronic acid in lab experiments include its high purity, low cost, and ease of synthesis. Additionally, this compound has been found to be very stable and can be stored for long periods of time without significant degradation. However, there are some limitations to using this compound in lab experiments. For example, this compound is not water soluble, so it must be dissolved in an organic solvent prior to use. Additionally, this compound is not very soluble in organic solvents, so it may not be suitable for some experiments.
Future Directions
There are many potential future directions for (4-methylcyclohexyl)boronic acid research. For example, this compound could be used to study the effects of various drugs on the body, as well as the effects of various hormones and other substances. Additionally, this compound could be used to study the effects of various environmental pollutants on the body, as well as the effects of various chemicals on cell signaling and other biochemical pathways. Finally, this compound could be used to study the effects of various genetic mutations on the body, as well as the effects of various mutations on protein binding and enzyme inhibition.
Synthesis Methods
The synthesis of (4-methylcyclohexyl)boronic acid typically involves a two-step process. The first step involves the reaction of 4-methylcyclohexanol with boron tribromide (BBr3) in the presence of a catalyst. This reaction produces 4-methylcyclohexyl bromide, which is then reacted with sodium borohydride (NaBH4) in the presence of a base to yield this compound. This synthesis method can be used to produce this compound in high yields and purity.
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis of (4-methylcyclohexyl)boronic acid can be achieved through a two-step process involving the reaction of 4-methylcyclohexylmagnesium bromide with boron trifluoride etherate followed by hydrolysis of the resulting boronate ester.", "Starting Materials": [ "4-methylcyclohexylmagnesium bromide", "boron trifluoride etherate", "water", "sodium hydroxide" ], "Reaction": [ "Step 1: Preparation of 4-methylcyclohexylboronate ester by reacting 4-methylcyclohexylmagnesium bromide with boron trifluoride etherate in anhydrous ether at low temperature.", "Step 2: Hydrolysis of the boronate ester by adding water and sodium hydroxide to the reaction mixture, followed by heating to reflux to obtain (4-methylcyclohexyl)boronic acid." ] } | |
| 1350512-60-5 | |
Molecular Formula |
C7H15BO2 |
Molecular Weight |
142 |
Purity |
0 |
Origin of Product |
United States |
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